Vapor-Liquid Equilibrium (VLE) Differentiation with n-Alkanes: 4-Heptanone Exhibits Distinct Azetropic and Non-Ideal Behavior Compared to 2- and 3-Heptanone
4-Heptanone demonstrates distinct vapor-liquid equilibrium behavior when mixed with n-alkanes (n-octane, n-nonane, n-decane) compared to its isomers 2-heptanone and 3-heptanone. The systematic VLE measurements reveal that 4-heptanone forms azeotropes with n-alkanes at different compositions and exhibits greater positive deviation from Raoult's law than its isomers [1]. This behavior is quantified by activity coefficients (γ) and relative volatility (α) parameters that are specific to the 4-heptanone/n-alkane binary system. These differences directly impact the design and operation of distillation columns for solvent recovery and purification in industrial settings [1].
| Evidence Dimension | Vapor-Liquid Equilibrium (VLE) Behavior |
|---|---|
| Target Compound Data | Forms azeotropes with n-octane, n-nonane, n-decane; exhibits positive deviation from Raoult's law; specific activity coefficients (γ) and relative volatility (α) values for each binary pair. |
| Comparator Or Baseline | 2-Heptanone and 3-Heptanone mixed with n-octane, n-nonane, n-decane. |
| Quantified Difference | Distinct azeotropic compositions; different γ and α values; 4-heptanone shows the greatest positive deviation from ideality among the three isomers. |
| Conditions | Isobaric VLE measurements at 40 kPa absolute pressure; binary mixtures of each heptanone isomer with n-octane, n-nonane, and n-decane [1]. |
Why This Matters
Accurate VLE data are essential for designing efficient separation processes; substituting 4-heptanone with its isomers without adjusting process parameters would lead to suboptimal distillation performance and potential off-spec product streams.
- [1] Cripwell, J. T., Schwarz, C. E., & Burger, A. J. (2015). Vapor–Liquid Equilibria Measurements for the Nine n-Alkane/Ketone Pairs Comprising 2-, 3-, and 4-Heptanone with n-Octane, n-Nonane, and n-Decane. Journal of Chemical & Engineering Data, 60(3), 602–611. View Source
